N-Cyclopropyl-3-iodopyridin-2-amine chemical structure and synthesis
N-Cyclopropyl-3-iodopyridin-2-amine chemical structure and synthesis
An In-depth Technical Guide to the Chemical Structure and Synthesis of N-Cyclopropyl-3-iodopyridin-2-amine
Introduction: A Scaffold of Strategic Importance
In the landscape of modern drug discovery and development, the strategic assembly of molecular scaffolds possessing unique and advantageous properties is paramount. N-Cyclopropyl-3-iodopyridin-2-amine represents a quintessential example of such a building block, merging three distinct and valuable chemical motifs. The pyridine ring is the second most abundant heterocycle in pharmaceuticals, prized for its ability to engage in hydrogen bonding and its metabolic stability.[1] The cyclopropyl group, a strained three-membered ring, acts as a versatile pharmacophore and a bioisostere for larger groups, often enhancing metabolic stability, binding affinity, and membrane permeability.[1][2] Finally, the iodine atom at the 3-position serves as a highly effective synthetic handle for further molecular elaboration through a variety of cross-coupling reactions, such as Suzuki, Sonogashira, or Buchwald-Hartwig aminations.
This guide provides an in-depth examination of the chemical structure, physicochemical properties, and a validated synthesis strategy for N-cyclopropyl-3-iodopyridin-2-amine. We will delve into the rationale behind the chosen synthetic pathway, offering mechanistic insights and detailed protocols tailored for researchers, chemists, and drug development professionals.
Chemical Identity and Physicochemical Properties
The foundational step in utilizing any chemical entity is a thorough understanding of its structure and core properties. N-Cyclopropyl-3-iodopyridin-2-amine is an aromatic heterocyclic amine with the CAS Number 214074-22-3.[3]
Caption: Chemical structure of N-cyclopropyl-3-iodopyridin-2-amine.
The key physicochemical properties of this compound are summarized in the table below for quick reference.
| Property | Value | Source |
| CAS Number | 214074-22-3 | [3] |
| Molecular Formula | C₈H₉IN₂ | [3][4] |
| Molecular Weight | 260.08 g/mol | [3] |
| Monoisotopic Mass | 259.98105 Da | [4] |
| SMILES | C1CC1NC2=C(C=CC=N2)I | [4] |
| InChI | InChI=1S/C8H9IN2/c9-7-2-1-5-10-8(7)11-6-3-4-6/h1-2,5-6H,3-4H2,(H,10,11) | [4] |
| Predicted XLogP | 2.4 | [4] |
Retrosynthetic Analysis and Strategic Considerations
A robust synthesis is designed by logically deconstructing the target molecule into readily available starting materials. This process, known as retrosynthesis, illuminates the key bond formations and potential challenges.
Caption: Retrosynthetic analysis of N-cyclopropyl-3-iodopyridin-2-amine.
The retrosynthetic analysis reveals a two-stage strategy:
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Regioselective Iodination: The primary challenge is the introduction of an iodine atom specifically at the C-3 position of the 2-aminopyridine core. The amino group is a strongly activating, ortho-para directing group, which favors substitution at the 3- and 5-positions. Careful selection of the iodinating agent and reaction conditions is crucial to achieve high regioselectivity and avoid di-iodination.
-
N-Cyclopropylation: The second key transformation is the formation of the bond between the exocyclic nitrogen and the cyclopropyl ring. While classical methods involving nucleophilic substitution exist, modern cross-coupling reactions offer superior yields, milder conditions, and broader substrate scope. A copper-catalyzed N-arylation (specifically, a Chan-Lam coupling variant) using cyclopropylboronic acid stands out as a highly efficient and reliable method.[5]
This strategic approach isolates the two main synthetic challenges, allowing for optimization at each stage and ensuring a high overall yield of the final product.
Synthesis Protocols and Mechanistic Insights
The following protocols are designed to be self-validating, with explanations for the choice of reagents and conditions, providing a clear path to successful synthesis.
Stage 1: Synthesis of 2-Amino-3-iodopyridine
This stage focuses on the regioselective iodination of commercially available 2-aminopyridine. N-Iodosuccinimide (NIS) is selected as the iodinating agent due to its mild nature and high efficacy in electrophilic iodination of activated aromatic systems.
Experimental Protocol:
-
Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add 2-aminopyridine (1.0 eq).
-
Dissolution: Dissolve the starting material in a suitable anhydrous solvent, such as acetonitrile or dichloromethane (approx. 0.2 M concentration).
-
Reagent Addition: Cool the solution to 0 °C using an ice bath. Add N-Iodosuccinimide (NIS) (1.05 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.
-
Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
-
Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted iodine.
-
Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate or dichloromethane (3x volumes).
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product, 2-amino-3-iodopyridine, can be purified by column chromatography on silica gel to yield the desired precursor.[6][7]
Causality and Mechanistic Discussion: The -NH₂ group on the pyridine ring is an electron-donating group, which activates the ring towards electrophilic aromatic substitution. The reaction proceeds via the attack of the electron-rich pyridine ring (at the C-3 position) on the electrophilic iodine of NIS. The choice of a non-polar aprotic solvent and low temperature helps control the reactivity and selectivity of the reaction, minimizing the formation of di-substituted byproducts.
Stage 2: Copper-Promoted N-Cyclopropylation
This protocol utilizes a modern cross-coupling reaction to efficiently construct the target molecule from the iodinated precursor. This method is adapted from established copper-catalyzed C-N coupling procedures.[5]
Experimental Protocol:
-
Setup: In a reaction vessel, combine 2-amino-3-iodopyridine (1.0 eq), cyclopropylboronic acid (1.5 eq), copper(II) acetate (Cu(OAc)₂, 1.0 eq), and 2,2'-bipyridine (1.0 eq).
-
Solvent and Base: Add dichloroethane as the solvent, followed by the addition of a base, such as sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) (2.0 eq).[5]
-
Reaction: Stir the heterogeneous mixture vigorously at room temperature, open to the air, for 12-24 hours. The reaction is typically run under an air atmosphere, as O₂ can act as the terminal oxidant in the catalytic cycle.[5]
-
Monitoring: Monitor the reaction progress by TLC or LC-MS.
-
Workup: Once the starting material is consumed, filter the reaction mixture through a pad of Celite® to remove the copper salts and base. Wash the pad with additional solvent.
-
Purification: Concentrate the filtrate under reduced pressure. The resulting crude residue can be purified by flash column chromatography on silica gel to afford the final product, N-cyclopropyl-3-iodopyridin-2-amine.
Causality and Mechanistic Discussion: This reaction is a Chan-Lam type C-N cross-coupling. The proposed catalytic cycle, illustrated below, provides insight into the roles of the various components.
Caption: A simplified catalytic cycle for the copper-promoted N-cyclopropylation reaction.
-
Role of Copper(II) Acetate: Serves as the catalyst precursor.
-
Role of 2,2'-Bipyridine (Ligand): The ligand (L) coordinates to the copper center, stabilizing it and modulating its reactivity throughout the catalytic cycle.
-
Role of Base: The base activates the cyclopropylboronic acid, facilitating the transmetalation step where the cyclopropyl group is transferred from boron to the copper center.
-
Role of Air (O₂): The reaction is believed to proceed through a Cu(I)/Cu(III) or Cu(II)/Cu(0) cycle. In many Chan-Lam couplings, oxygen from the air serves as the terminal oxidant to regenerate the active Cu(II) catalyst from a lower oxidation state intermediate.[5]
Data Summary
For clarity and reproducibility, the key parameters for the proposed synthetic workflow are summarized below.
| Step | Starting Material | Key Reagents | Solvent | Temp. | Approx. Time |
| 1. Iodination | 2-Aminopyridine | N-Iodosuccinimide (NIS) | Acetonitrile | 0°C to RT | 4-6 h |
| 2. N-Cyclopropylation | 2-Amino-3-iodopyridine | Cyclopropylboronic acid, Cu(OAc)₂, 2,2'-Bipyridine, Na₂CO₃ | Dichloroethane | RT | 12-24 h |
Safety and Handling
As a senior scientist, ensuring laboratory safety is non-negotiable. N-Cyclopropyl-3-iodopyridin-2-amine and its precursors should be handled with appropriate care in a well-ventilated fume hood, wearing personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
-
Hazard Statements: The compound is associated with the following hazards:
-
Precautionary Statements:
-
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
-
Conclusion
N-Cyclopropyl-3-iodopyridin-2-amine is a high-value building block for pharmaceutical research and development. The synthetic strategy presented herein is both logical and robust, addressing the primary challenges of regioselective iodination and efficient N-cyclopropylation. The initial electrophilic iodination of 2-aminopyridine provides the key intermediate, which is then effectively coupled with cyclopropylboronic acid via a copper-catalyzed reaction. This guide provides the necessary protocols and mechanistic understanding for researchers to confidently synthesize and utilize this versatile chemical scaffold in their discovery programs.
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